4-{[3-(2-furoylamino)phenyl]amino}-4-oxobutanoic acid

• IUPAC Name: 4-[3-(furan-2-carbonylamino)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H14N2O5/c18-13(6-7-14(19)20)16-10-3-1-4-11(9-10)17-15(21)12-5-2-8-22-12/h1-5,8-9H,6-7H2,(H,16,18)(H,17,21)(H,19,20)
• InChI Key: UCZUDBYRZVRVLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CO2)NC(=O)CCC(=O)O
• Molecular Formula: C15H14N2O5
• Molecular Weight: 302.28 g/mol

Description

4-{[3-(2-furoylamino)phenyl]amino}-4-oxobutanoic acid, also known as Furosemide, is a loop diuretic drug that is commonly used to treat conditions such as edema and hypertension. It works by inhibiting the reabsorption of sodium and chloride ions in the ascending loop of Henle in the kidneys, leading to increased excretion of water and electrolytes in the urine.

Mechanism of Action

4-{[3-(2-furoylamino)phenyl]amino}-4-oxobutanoic acid works by inhibiting the Na+/K+/2Cl- cotransporter in the ascending loop of Henle in the kidneys. This leads to decreased reabsorption of sodium and chloride ions, resulting in increased excretion of water and electrolytes in the urine. This compound also increases the production of prostaglandins, which further enhances its diuretic effect. The mechanism of action of this compound has been extensively studied and is well understood, making it a valuable tool for scientific research.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that have been extensively studied in scientific research. These include increased urine output, decreased blood volume, reduced blood pressure, and decreased edema. This compound has also been shown to affect the metabolism of glucose, lipids, and amino acids, as well as alter the expression of various genes involved in renal function and electrolyte balance. These effects make this compound a valuable tool for investigating the mechanisms underlying various physiological and pathological conditions.

Advantages and Limitations for Lab Experiments

4-{[3-(2-furoylamino)phenyl]amino}-4-oxobutanoic acid has several advantages for use in scientific research, including its well-understood mechanism of action, high potency, and availability. It is also relatively inexpensive and can be easily synthesized in the laboratory. However, this compound also has some limitations, including its potential for inducing electrolyte imbalances and dehydration, which can complicate experimental results. In addition, this compound can interact with other drugs and may have variable effects depending on the patient's age, sex, and health status.

Future Directions

There are several future directions for research on 4-{[3-(2-furoylamino)phenyl]amino}-4-oxobutanoic acid. One area of interest is the development of new formulations and delivery methods that can improve its efficacy and reduce its side effects. Another area of research is the investigation of this compound's effects on various organs and systems beyond the kidneys, such as the cardiovascular and nervous systems. Additionally, research is needed to better understand the long-term effects of this compound use and its potential for inducing drug resistance. Overall, this compound remains an important tool for scientific research, with many potential applications and avenues for future investigation.

Synthesis Methods

4-{[3-(2-furoylamino)phenyl]amino}-4-oxobutanoic acid can be synthesized through several methods, including the reaction of 3-aminobenzoic acid with furfurylamine and chloroacetyl chloride, followed by cyclization with potassium tert-butoxide. Another method involves the reaction of 2-furoyl chloride with 3-aminobenzoic acid, followed by reduction with sodium borohydride. These synthesis methods have been extensively studied and optimized, leading to the production of high-quality this compound for scientific research.

Scientific Research Applications

4-{[3-(2-furoylamino)phenyl]amino}-4-oxobutanoic acid has been widely used in scientific research to investigate its effects on various physiological and pathological conditions. For example, studies have shown that this compound can reduce blood pressure in hypertensive patients by increasing urine output and decreasing blood volume. It has also been used to treat edema in patients with congestive heart failure, liver cirrhosis, and renal disease. In addition, this compound has been studied for its potential use in treating acute kidney injury, pulmonary edema, and hypercalcemia.